3-(3-Bromo-5-nitrophenyl)-3-oxopropanenitrile
Description
3-(3-Bromo-5-nitrophenyl)-3-oxopropanenitrile, also known as BNPP, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. BNPP is a synthetic organic compound that belongs to the class of nitriles and is widely used as a reagent in organic synthesis.
Scientific Research Applications
Synthesis and Characterization of Novel Compounds
A study by Desai, Pandya, and Vaja (2017) synthesized a series of compounds related to 3-(3-Bromo-5-nitrophenyl)-3-oxopropanenitrile and characterized their antimicrobial activity against various microorganisms. Their research highlights the potential of such compounds in developing new antimicrobial agents, showcasing the importance of structural modifications for enhanced biological activity Desai, N., Pandya, D., & Vaja, D. (2017).
Optical and Electronic Properties
Rodil and Muhl (2004) explored the bonding in amorphous carbon nitride materials, providing insights into the electronic and optical properties crucial for applications in electronics and optoelectronics. Though not directly related, the study's focus on bonding and properties can inform research on similar nitrophenyl compounds, especially in understanding their electronic interactions and potential applications in material science Rodil, S., & Muhl, S. (2004).
Reaction Mechanisms and Synthesis Pathways
Research by Otsuji et al. (1971) on the preparation and reactions of benzoylnitrile oxide from dimethylphenacylsulfonium bromide provides a basis for understanding the reaction mechanisms involving bromo and nitro functional groups. This knowledge is crucial for synthesizing complex organic molecules and designing novel reactions for pharmaceutical and material science applications Otsuji, Y., Tsujii, Y., Yoshida, A., & Imoto, E. (1971).
Environmental Applications
The biodegradation of nitroaromatic compounds, as discussed by Spain (2013), demonstrates the environmental significance of understanding and utilizing microbial pathways to degrade pollutants. This research is indirectly relevant, as it provides insights into the potential environmental fate of 3-(3-Bromo-5-nitrophenyl)-3-oxopropanenitrile and similar compounds, highlighting the importance of bioremediation in mitigating pollution Spain, J. (2013).
properties
IUPAC Name |
3-(3-bromo-5-nitrophenyl)-3-oxopropanenitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5BrN2O3/c10-7-3-6(9(13)1-2-11)4-8(5-7)12(14)15/h3-5H,1H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XNUNKZXVBPCPCL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1[N+](=O)[O-])Br)C(=O)CC#N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5BrN2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.05 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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